Cas no 71617-16-8 (7-Octen-2-ol,2-methyl-6-methylene-, 2-formate)

• Product name: 7-Octen-2-ol,2-methyl-6-methylene-, 2-formate
• CAS No: 71617-16-8
• MF: C₁₁H₁₈O₂
• MW: 182.25942
• CID: 571270
• PubChem ID: 3018190

7-Octen-2-ol,2-methyl-6-methylene-, 2-formate Chemical and Physical Properties

Names and Identifiers

• 7-Octen-2-ol,2-methyl-6-methylene-, 2-formate
• (2-methyl-6-methylideneoct-7-en-2-yl) formate
• 2-methyl-6-methyleneoct-7-en-2-yl formate
• 1,1-dimethyl-5-methylidenehept-6-en-1-yl formate
• EINECS 275-708-8
• 2-METHYL-6-METHYLIDENEOCT-7-EN-2-YL FORMATE
• 71617-16-8
• DTXSID50992183
• NS00061853

• Inchi： InChI=1S/C11H18O2/c1-5-10(2)7-6-8-11(3,4)13-9-12/h5,9H,1-2,6-8H2,3-4H3
• InChI Key： ZIGSZAHSKNQFRB-UHFFFAOYSA-N
• SMILES： CC(C)(CCCC(=C)C=C)OC=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.894
• Boiling Point: 243.5°C at 760 mmHg
• Flash Point: 97°C
• Refractive Index: 1.444
• PSA: 26.3